![molecular formula C9H7N3O2 B129419 8-Nitroisoquinolin-5-amine CAS No. 156901-58-5](/img/structure/B129419.png)
8-Nitroisoquinolin-5-amine
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Overview
Description
8-Nitroisoquinolin-5-amine, also known as 8-NIQ, is an organic compound that is widely used in scientific research. It is a derivative of isoquinoline, which is a heterocyclic aromatic compound. 8-NIQ is used in a variety of applications, including in the synthesis of pharmaceuticals and in biochemical and physiological studies.
Scientific Research Applications
Novel Synthesis and Chemical Transformations
Amides and ureas based on both 5-nitroisoquinoline and 5-nitrosoisoquinoline were synthesized through direct nucleophilic substitution, marking a significant advancement in the field of organic synthesis. This method offers a new pathway to access nitro- and nitroso-derivatives, expanding the chemical toolbox available for modifying isoquinoline structures for various applications (Avakyan et al., 2022).
Additionally, the development of novel polyfunctional pyrrolo[2,1-a]isoquinolines through 1,3-dipolar cycloaddition reactions of N-alkylation products of 8-nitroisoquinolines represents a significant stride in the synthesis of complex heterocyclic structures. This process highlights the versatility of 8-nitroisoquinolin-5-amine derivatives in constructing densely substituted and biologically relevant frameworks (Bastrakov & Starosotnikov, 2019).
Antibacterial Properties
The exploration of 8-nitrofluoroquinolone derivatives, derived from the this compound scaffold, demonstrated significant antibacterial activity. This research underscores the potential of these derivatives as novel antibacterial agents, particularly against gram-positive strains, offering a new avenue for the development of antimicrobial therapies (Al-Hiari et al., 2007).
Mechanism of Action
Mode of Action
It is known that the amination of 5-nitroisoquinolin-8-ol with primary aliphatic amines can lead to the formation of n-substituted 5-nitrosoquinolin-8-amines . This suggests that 8-Nitroisoquinolin-5-amine may interact with its targets through nucleophilic substitution reactions .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in a suitable and closed container to prevent spillage or leakage . It is also advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye .
Safety and Hazards
The safety data sheet for 8-Nitroisoquinolin-5-amine indicates that it may cause respiratory irritation . Precautions for safe handling include handling in a well-ventilated place, wearing suitable protective clothing, avoiding contact with skin and eyes, avoiding formation of dust and aerosols, using non-sparking tools, and preventing fire caused by electrostatic discharge steam .
Future Directions
Further functionalization of isoquinoline seems to be a very promising direction . Modern requirements for the synthesis of derivatives of aromatic and heteroaromatic compounds imply their direct C–H functionalization . In the case of π-deficient azines and nitroarenes, oxidative nucleophilic hydrogen substitution (SNH) reactions satisfy these requirements .
properties
IUPAC Name |
8-nitroisoquinolin-5-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2/c10-8-1-2-9(12(13)14)7-5-11-4-3-6(7)8/h1-5H,10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKGFZLNYZKMJBQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=NC=CC2=C1N)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10429081 |
Source
|
Record name | 8-nitroisoquinolin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10429081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
156901-58-5 |
Source
|
Record name | 8-nitroisoquinolin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10429081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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